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Compound of Interest

Compound Name: Diisopropyl phthalate-d4

Cat. No.: B12404749

Technical Data Sheet: Diisopropyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides key technical specifications for Diisopropyl Phthalate-d4, a
deuterated analog of Diisopropyl Phthalate. This stable isotope-labeled compound is primarily
utilized as an internal standard in mass spectrometry-based analyses, such as in studies of
plasticizers and their metabolites.

Chemical Identity and Properties

Diisopropyl Phthalate-d4 is synthetically derived from Diisopropyl Phthalate, with four
hydrogen atoms on the benzene ring replaced by deuterium. This isotopic substitution results in
a higher molecular weight, allowing for its differentiation from the unlabeled form in analytical
assays.

Quantitative Data Summary

The fundamental chemical identifiers and properties of Diisopropyl Phthalate-d4 are
summarized in the table below for easy reference and comparison.
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Parameter Value Source
CAS Number 2708282-44-2 [11[2]

Molecular Formula C14H14D404 [2][3][4]
Molecular Weight 254.31 g/mol [11[3114]

1,2-Benzenedicarboxylic Acid
1,2-Bis(1-methylethyl) Ester-

Synonyms " o [2]14]
d4, Diisopropyl Phthalic Acid-

d4

It is important to note that slight variations in the reported molecular weight may exist between
different suppliers, typically around 254.31 to 254.32 g/mol [1][2].

Logical Relationship: Isotopic Labeling

The relationship between the parent compound and its deuterated analog is straightforward
and is based on isotopic substitution.

Diisopropyl Phthalate
(C14H1804)
MW: ~250.29 g/mol

sotopic Substitution
(4H -> 4D)

Diisopropyl Phthalate-d4

(C14H14D404)
MW: ~254.31 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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